Cas no 79817-56-4 (9,10-Anthracenedione,1,4-bis[(2,4-diethyl-6-methylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione,1,4-bis[(2,4-diethyl-6-methylphenyl)amino]-
• CAS No: 79817-56-4
• MF: C₃₆H₃₈N₂O₂
• MW: 530.699129581451
• CID: 566284
• PubChem ID: 16205333
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4-bis[(2,4-diethyl-6-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis[(2,4-diethyl-6-methylphenyl)amino]-
• 1,4-bis(2,4-diethyl-6-methylanilino)anthracene-9,10-dione
• 1,4-bis[(2,4-diethyl-6-methylphenyl)amino]anthraquinone
• 1,4-Bis((2,4-diethyl-6-methylphenyl)amino)anthraquinone
• 1,4-bis[(2,4-diethyl-6-methylphenyl)amino]anthracene-9,10-dione
• EINECS 279-287-1
• 1,4-Bis((2,4-diethyl-6-methylphenyl)amino)anthracene-9,10-dione
• SCHEMBL20520540
• NS00062132
• DTXSID701000765
• 79817-56-4

• Inchi： 1S/C36H38N2O2/c1-7-23-17-21(5)33(25(9-3)19-23)37-29-15-16-30(38-34-22(6)18-24(8-2)20-26(34)10-4)32-31(29)35(39)27-13-11-12-14-28(27)36(32)40/h11-20,37-38H,7-10H2,1-6H3
• InChI Key： NKAUFZJYJFUFGD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C(C)=CC(CC)=CC=1CC)NC1C(C)=CC(CC)=CC=1CC)=O

Computed Properties

• Exact Mass: 530.293328
• Monoisotopic Mass: 530.293328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 11

Experimental Properties

• Density: 1.166
• Boiling Point: 642.5°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.646